cis-4-(Aminomethyl)piperidin-3-ol dihydrochloride
Overview
Description
“Cis-4-(Aminomethyl)piperidin-3-ol dihydrochloride” is a chemical compound with the molecular formula C6H15ClN2O . It is a derivative of piperidine, a six-membered ring with one nitrogen atom and five carbon atoms .
Synthesis Analysis
The synthesis of piperidine derivatives, including “cis-4-(Aminomethyl)piperidin-3-ol dihydrochloride”, involves various intra- and intermolecular reactions . A specific method for synthesizing a similar compound, cis-4-Amino-3-fluoro-1-methylpiperidine, involves Rhodium-Catalyzed Asymmetric Hydrogenation of a Tetrasubstituted Fluoroalkene .Molecular Structure Analysis
The molecular structure of “cis-4-(Aminomethyl)piperidin-3-ol dihydrochloride” consists of a piperidine ring with an aminomethyl group at the 4-position and a hydroxyl group at the 3-position . The compound also includes two chloride ions, as indicated by the “dihydrochloride” in its name .Chemical Reactions Analysis
Piperidine derivatives, including “cis-4-(Aminomethyl)piperidin-3-ol dihydrochloride”, can undergo various chemical reactions, such as hydrogenation, cyclization, cycloaddition, annulation, and amination . These reactions can lead to the formation of various substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
- AMPI derivatives have demonstrated promising antiviral effects. Researchers have explored their potential in inhibiting viral replication, particularly against RNA viruses like HIV. These compounds interfere with viral enzymes or entry mechanisms, making them valuable candidates for drug development .
- The piperidine moiety in AMPI contributes to its neuroprotective properties. Studies suggest that AMPI derivatives may enhance neuronal survival, reduce oxidative stress, and mitigate neuroinflammation. Researchers investigate their potential in treating neurodegenerative conditions such as Alzheimer’s and Parkinson’s diseases .
- AMPI derivatives exhibit analgesic and anti-inflammatory activities. These compounds modulate neurotransmitter systems and suppress inflammatory pathways. Researchers explore their use in managing pain and inflammation, potentially as novel analgesics or anti-rheumatic agents .
- Piperidine-based compounds, including AMPI derivatives, have attracted interest in cancer research. They may interfere with cell cycle progression, induce apoptosis, or inhibit tumor growth. Scientists investigate their efficacy against various cancer types, including breast, lung, and leukemia .
- The chiral nature of AMPI allows for diverse synthetic routes. Researchers utilize AMPI as a building block for constructing complex molecules with specific stereochemistry. These derivatives serve as intermediates in drug synthesis or as ligands for asymmetric catalysis .
- AMPI derivatives interact with GABA receptors, affecting neurotransmission. This modulation has implications for anxiety disorders and related conditions. Researchers explore their anxiolytic potential and evaluate their safety and efficacy .
Antiviral Activity
Neuroprotection and Neurodegenerative Diseases
Analgesic and Anti-Inflammatory Effects
Anticancer Potential
Chiral Synthesis and Drug Design
GABAergic Modulation and Anxiety Disorders
Safety and Hazards
Future Directions
The development of fast and cost-effective methods for the synthesis of substituted piperidines, including “cis-4-(Aminomethyl)piperidin-3-ol dihydrochloride”, is an important task of modern organic chemistry . Moreover, the discovery and biological evaluation of potential drugs containing the piperidine moiety are areas of ongoing research .
properties
IUPAC Name |
(3R,4S)-4-(aminomethyl)piperidin-3-ol;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O.2ClH/c7-3-5-1-2-8-4-6(5)9;;/h5-6,8-9H,1-4,7H2;2*1H/t5-,6-;;/m0../s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIBYUDCKMJXCLR-USPAICOZSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(C1CN)O.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@@H]([C@@H]1CN)O.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Bromobenzo[b]thiophene-3-carboxylic acid](/img/structure/B3034568.png)
![6-(4-Chlorophenyl)-3-methylimidazo[2,1-b][1,3]oxazole](/img/structure/B3034569.png)
![8-(6-Hydroxy-6-methylhept-4-en-2-yl)-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-ene-16,19-diol](/img/structure/B3034570.png)
![3-{[(2E)-3-phenylprop-2-enyl]oxy}benzaldehyde](/img/structure/B3034575.png)
![4-({[4-(4-Chlorophenoxy)phenyl]sulfanyl}methyl)-N-Hydroxytetrahydro-2h-Pyran-4-Carboxamide](/img/structure/B3034577.png)
![1-Benzyl-4-[(4-methylphenyl)methyl]piperidin-4-ol](/img/structure/B3034583.png)
